Cas no 693792-98-2 (tert-Butyl N-Benzyl-N-(4-bromophenyl)carbamate)

• Product Name: tert-Butyl N-Benzyl-N-(4-bromophenyl)carbamate
• CAS No: 693792-98-2
• MF: C₁₈H₂₀BrNO₂
• MW: 362.260904312134
• MDL: MFCD17011978
• CID: 1735914
• PubChem ID: 58629303
• Update Time: 2025-04-21

tert-Butyl N-Benzyl-N-(4-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-bromophenyl)(phenylmethyl)-, 1,1-dimethylethyl ester
• tert-Butyl benzyl(4-bromophenyl)carbamate
• tert-butyl(4-bromophenyl)(phenyl)methylcarbamate
• AKOS027307755
• t-Butyl benzyl(4-bromophenyl)carbamate
• MKEUJYLWUDYPAQ-UHFFFAOYSA-N
• EN300-12581360
• TERT-BUTYL N-BENZYL-N-(4-BROMOPHENYL)CARBAMATE
• CS-0195422
• 693792-98-2
• E91320
• SCHEMBL5906827
• MFCD17011978
• tert-Butyl N-Benzyl-N-(4-bromophenyl)carbamate

• MDL： MFCD17011978
• Inchi： 1S/C18H20BrNO2/c1-18(2,3)22-17(21)20(13-14-7-5-4-6-8-14)16-11-9-15(19)10-12-16/h4-12H,13H2,1-3H3
• InChI Key： MKEUJYLWUDYPAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.0678
• Monoisotopic Mass: 361.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.3±38.0 °C at 760 mmHg
• Flash Point: 221.9±26.8 °C
• PSA: 29.54
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl N-Benzyl-N-(4-bromophenyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters